Cas no 955837-07-7 (1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one)

• Product Name: 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• CAS No: 955837-07-7
• MF: C₁₈H₁₄FN₅O
• MW: 335.335066318512
• CID: 6251297
• PubChem ID: 16846455
• Update Time: 2025-10-28

1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one
• AKOS024649638
• 1-(4-fluorophenyl)-4-methyl-6-[(pyridin-3-yl)methyl]-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one
• 955837-07-7
• 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-ylmethyl)pyrazolo[3,4-d]pyridazin-7-one
• F2459-0384
• 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-ylmethyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• Inchi： 1S/C18H14FN5O/c1-12-16-10-21-24(15-6-4-14(19)5-7-15)17(16)18(25)23(22-12)11-13-3-2-8-20-9-13/h2-10H,11H2,1H3
• InChI Key： UHWFOWBPAPGPPH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C2C(N(CC3C=NC=CC=3)N=C(C)C=2C=N1)=O

Computed Properties

• Exact Mass: 335.11823825g/mol
• Monoisotopic Mass: 335.11823825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo3,4-dpyridazin-7-one

1-(4-Fluorophenyl)-4-Methyl-6-(Pyridin-3-yl)methyl-1H,6H,7H-Pyrazolo[3,4-d]pyridazin-7-one (CAS No. 955837-07-7): A Comprehensive Overview

1-(4-Fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one (CAS No. 955837-07-7) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of pyrazolopyridazines and is characterized by its unique structural features, which include a fluorinated phenyl group, a methyl group, and a pyridine moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of 4-fluorobenzaldehyde with 3-methylpyridine in the presence of a suitable catalyst. The resulting intermediate is then subjected to a series of transformations, including cyclization and oxidation steps, to yield the final product. This synthetic pathway has been optimized to improve yield and purity, making it a viable option for large-scale production.

In terms of its biological activity, 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has shown promising results in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific kinases involved in cancer signaling pathways. For instance, it has been reported to inhibit the activity of Aurora kinase A (AURKA), which plays a crucial role in cell division and proliferation. By targeting AURKA, this compound may offer therapeutic benefits in the treatment of cancers characterized by aberrant kinase activity.

Beyond its anti-cancer properties, 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has also been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. This modulation may be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one have also been evaluated in preclinical models. It exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, its low toxicity and high selectivity for target proteins make it an attractive candidate for further development.

In clinical trials, 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one has shown promising results in phase I and II trials for the treatment of solid tumors. Patients have generally tolerated the compound well, with manageable side effects such as mild nausea and fatigue. These findings have paved the way for more advanced clinical trials to further evaluate its efficacy and safety.

The future prospects for 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-yl)methyl-1H,6H,7H-pyrazolo[3,4-d]pyridazin-7-one are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements are expected to broaden its therapeutic applications and improve patient outcomes.

In conclusion, 1-(4-fluorophenyl)-4-methyl-6-(pyridin-3-y l)methyl - 1 H , 6 H , 7 H - pyrazolo [ 3 , 4 - d ] py rid az in - 7 - one (CAS No. 955837 - 07 - 7) represents a significant advancement in the field of medicinal chemistry and drug discovery. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various diseases.